Cas no 1804860-01-2 (4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1804860-01-2
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4873253
• Update Time: 2025-06-10

4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-1-3-4(9)2-12-7(13(14)15)5(3)6(10)11/h2,6H,1H2
• InChI Key： OPPKXLDVEZVIPZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine

4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine (CAS No. 1804860-01-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

The compound 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine (CAS No. 1804860-01-2) represents a significant intermediate in the realm of pharmaceutical chemistry, offering a unique structural framework that has garnered considerable attention for its synthetic utility and potential applications in drug development. This pyridine derivative, characterized by the presence of a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, along with a nitro group at the 2-position, provides a rich platform for further functionalization and medicinal chemistry exploration.

In recent years, the pharmaceutical industry has witnessed an increasing demand for sophisticated heterocyclic compounds that can serve as building blocks for novel therapeutic agents. The nitropyridine scaffold, in particular, has been extensively studied due to its ability to modulate biological pathways across various diseases. The introduction of electron-withdrawing and electron-donating groups at specific positions within the pyridine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting molecules.

The structural features of 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine make it an exceptionally versatile precursor. The bromomethyl group, for instance, is a well-known reactive handle that can undergo nucleophilic substitution reactions to introduce a wide array of functional groups. This reactivity is particularly useful in constructing more complex molecular architectures, such as those found in kinase inhibitors or antiviral agents.

Moreover, the presence of both chloro and difluoromethyl substituents adds an additional layer of complexity to the compound's reactivity. These groups are not only important for fine-tuning the electronic properties of the molecule but also serve as handles for further derivatization. For example, the chloro group can be displaced by nucleophiles under appropriate conditions, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates.

The nitro group at the 2-position of the pyridine ring is another critical feature that contributes to the compound's synthetic appeal. Nitro groups are well-documented bioisosteres that can be reduced to amino groups, thereby expanding the range of possible modifications. This transformation is particularly valuable in medicinal chemistry, where amino groups are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and participate in salt formation.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl or heteroaryl groups at various positions within the pyridine ring. These reactions are highly regioselective and proceed under mild conditions, making them ideal for large-scale synthesis.

In addition to its synthetic versatility, this compound has shown promise in several preclinical studies aimed at identifying novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For example, derivatives of this compound have been explored as potential kinase inhibitors, with some demonstrating impressive activity against cancer-related kinases. The ability to modify different functional groups on the pyridine ring has allowed chemists to fine-tune potency and selectivity.

The impact of these findings on drug discovery cannot be overstated. The development of new pharmaceuticals relies heavily on access to high-quality intermediates like 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine. By providing a robust scaffold for further functionalization, this compound enables medicinal chemists to rapidly explore new chemical space and identify lead compounds with therapeutic potential.

The growing interest in fluorinated compounds has also contributed to the relevance of this intermediate. Fluoroatoms are widely incorporated into modern drugs due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The presence of a difluoromethyl group in this compound aligns it with this trend, making it an attractive candidate for further investigation.

In conclusion, 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-nitropyridine (CAS No. 1804860-01-2) stands out as a valuable intermediate in pharmaceutical synthesis. Its unique structural features—comprising a bromomethyl group, chloro substituent, difluoromethyl moiety, and nitro group—offer extensive opportunities for functionalization and medicinal chemistry exploration. The recent advancements in synthetic methodologies and preclinical studies underscore its importance in drug development efforts aimed at addressing unmet medical needs.